Cas no 2228870-51-5 (1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine
• CAS No: 2228870-51-5
• MF: C₁₂H₁₅ClF₂N₂O
• MW: 276.710108995438
• CID: 6244845
• PubChem ID: 165706294
• Update Time: 2025-11-05

1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine
• 2228870-51-5
• EN300-1961407
• 1-[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C12H15ClF2N2O/c1-7(2)18-10-9(13)3-8(4-17-10)11(16)5-12(14,15)6-11/h3-4,7H,5-6,16H2,1-2H3
• InChI Key： WNQVLLHTLHCUSY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CC(C1)(F)F)N)OC(C)C

Computed Properties

• Exact Mass: 276.0840971g/mol
• Monoisotopic Mass: 276.0840971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine

1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine (CAS No. 2228870-51-5): A Comprehensive Overview

In the realm of specialty chemicals, 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine (CAS No. 2228870-51-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and emerging uses of this compound, while addressing common queries from researchers and industry professionals.

The molecular structure of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine combines a pyridine ring with a difluorocyclobutane moiety, creating a versatile scaffold for pharmaceutical and agrochemical applications. Recent studies highlight its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine?" The synthesis typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, ether formation, and cyclobutane ring construction with subsequent fluorination.

The physicochemical properties of CAS 2228870-51-5 make it particularly interesting for formulation scientists. With moderate solubility in organic solvents and stability under various pH conditions, this compound shows promise for diverse formulation strategies. Researchers often inquire about "solubility characteristics of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine", which is crucial for its potential applications.

In the pharmaceutical sector, 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine has garnered attention as a potential intermediate for CNS-active compounds. The difluorocyclobutane group contributes to enhanced blood-brain barrier penetration, while the pyridine moiety offers hydrogen bonding capabilities important for target interaction.

Agrochemical researchers are exploring CAS 2228870-51-5 as a novel scaffold for crop protection agents. The combination of halogen and ether functionalities provides interesting possibilities for insecticide and fungicide development. Common search terms like "agricultural applications of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine" reflect this growing interest.

The compound's stability profile is another frequent topic of inquiry. Under standard storage conditions (room temperature, protected from moisture), 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine demonstrates excellent chemical stability, making it suitable for long-term storage and transportation.

Analytical characterization of CAS 2228870-51-5 typically involves HPLC, NMR, and mass spectrometry techniques. Researchers often search for "analytical methods for 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine", highlighting the need for reliable quality control protocols.

Recent patent literature reveals increasing interest in 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine derivatives, particularly in the field of medicinal chemistry. The compound's versatility allows for various structural modifications, addressing search queries like "derivatives of CAS 2228870-51-5" and "structure-activity relationships of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine analogs".

From a regulatory perspective, 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine currently falls under standard chemical handling protocols. Frequent searches include "safety data for CAS 2228870-51-5" and "handling precautions for 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine", emphasizing the importance of proper laboratory practices.

The commercial availability of CAS 2228870-51-5 has expanded in recent years, with several specialty chemical suppliers offering this compound in research quantities. Market analysts note growing demand, particularly from pharmaceutical and agrochemical research organizations.

Looking ahead, 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-3,3-difluorocyclobutan-1-amine presents exciting opportunities for further research. Its unique structural features continue to inspire novel applications across multiple chemistry-driven industries, making it a compound worth watching in the coming years.